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Compound of Interest

Compound Name: Kaempferol 3,7-diglucoside

CAS No.: 25615-14-9

Cat. No.: B1236531

Get Quote

Executive Summary
Kaempferol 3,7-diglucoside (K3,7-glc) is a specific flavonol glycoside distinct from its more

common mono-glycoside counterparts (e.g., astragalin) or rhamnosylated forms (e.g.,

kaempferitrin). While the aglycone kaempferol is ubiquitous in the plant kingdom, the specific

3,7-diglucoside substitution pattern is chemotaxonomically restricted. This compound has

recently emerged as a high-value target in neuropharmacology due to its ability to inhibit

amyloid-beta (Aβ1-42) fibril formation and modulate cholinergic pathways relevant to

Alzheimer’s disease. This guide outlines its natural reservoirs, biosynthetic origins, and

validated isolation protocols for research applications.

Chemical Profile & Stability
Unlike the hydrophobic aglycone, the attachment of glucose moieties at positions C-3 and C-7

significantly alters the physicochemical properties of the molecule, enhancing water solubility

and bioavailability—critical factors for drug development.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1236531#bc-rfq
https://www.benchchem.com/product/b1236531/docs?utm_src=pdf-body#natural-sources-and-isolation-of-kaempferol-3-7-diglucoside-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification Technical Note

IUPAC Name

3,7-bis(β-D-

glucopyranosyloxy)-5-hydroxy-

2-(4-hydroxyphenyl)chromen-

4-one

Confirmed by 1H/13C NMR

signals at anomeric protons.

Molecular Formula C₂₇H₃₀O₁₆ MW: 610.52 g/mol

Solubility
High in MeOH, DMSO, Water

(moderate)

significantly higher polarity

than Kaempferol.

Stability
Labile to acid/enzymatic

hydrolysis

Avoid prolonged exposure to

β-glucosidases during

extraction; heat stable <60°C.

Key Distinction vs. Kaempferitrin

Kaempferitrin is 3,7-di-

rhamnoside; K3,7-glc is 3,7-di-

glucoside.

Natural Sources & Distribution
The distribution of Kaempferol 3,7-diglucoside is not as widespread as the 3-O-glucoside. It

appears as a specialized metabolite in specific genera, often co-occurring with complex

acylated derivatives.

Primary Botanical Sources[1][2]
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Species Family Part Used
Abundance/Contex
t

Evolvulus alsinoides Convolvulaceae Leaves

Primary Source.

Isolated as a major

bioactive component

responsible for

neuroprotective

effects.

Delphinium

staphisagria
Ranunculaceae Aerial Parts

Identified during

screening for

trypanocidal agents.

[1]

Asplenium ruta-

muraria
Aspleniaceae Fronds

Found alongside

complex caffeoyl-

diglycosides; often

requires deacylation

to isolate simple K3,7-

glc.

Brassica juncea Brassicaceae Leaves

Present as part of a

complex matrix

containing 7-O-

triglucosides and

sinapoyl-acylated

forms.

Carthamus tinctorius Asteraceae Florets

Biosynthetic capacity

confirmed; engineered

strains (Safflower) can

produce it via specific

UGTs.
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Analyst Note: In Brassica species, K3,7-glc is often a hydrolysis product or a minor intermediate

of more complex acylated flavonoids (e.g., kaempferol-3-sinapoyl-diglucoside-7-diglucoside).

For pure isolation, Evolvulus alsinoides is the most direct natural source described in recent

literature.

Biosynthetic Architecture
The formation of Kaempferol 3,7-diglucoside requires sequential glycosylation. The

specificity of Uridine Diphosphate (UDP)-dependent glycosyltransferases (UGTs) dictates the

regiochemistry.

Pathway Mechanics
Precursor Assembly: Phenylalanine is converted to Kaempferol via the phenylpropanoid

pathway.[2]

Primary Glycosylation (C-3): UGT78D2 (or functional homologs like CtUGT4) transfers the

first glucose to the 3-OH position. This is the rate-limiting step for stability.

Secondary Glycosylation (C-7): A distinct enzyme, such as UGT88F12 or CtOGT1,

recognizes the 3-O-glucoside substrate and transfers a second glucose to the 7-OH position.
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Enzymatic Steps
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Figure 1: Sequential biosynthetic pathway of Kaempferol 3,7-diglucoside involving regio-

specific glycosyltransferases.

Extraction & Isolation Protocol
This protocol is adapted from the isolation of K3,7-glc from Evolvulus alsinoides.[3] It prioritizes

the preservation of the glycosidic bonds.

Reagents & Equipment
Solvents: Petroleum Ether (40-60°C), Ethyl Acetate (EtOAc), Methanol (MeOH), Water (Milli-

Q).

Stationary Phase: Silica gel (60-120 mesh), C18 Reverse-phase silica.

Analysis: HPLC-DAD (Diode Array Detector) or LC-MS/MS.

Step-by-Step Methodology
Defatting (Critical Step):
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Macerate dried leaf powder (100g) with Petroleum Ether for 24h to remove chlorophyll,

lipids, and waxes.

Why: Lipids interfere with reverse-phase HPLC and lower column efficiency.

Discard the hexane/ether layer. Dry the biomass.

Extraction:

Extract defatted biomass with 70% Methanol (3 x 500mL) at room temperature.

Note: Avoid boiling to prevent thermal degradation of the sugar moieties.

Concentrate filtrate under reduced pressure (Rotary Evaporator) at 40°C to obtain the

Crude Methanolic Extract.

Fractionation (Liquid-Liquid):

Suspend crude extract in water.

Partition sequentially with Ethyl Acetate.

Target Phase: The Ethyl Acetate fraction typically concentrates mono- and diglycosides,

while highly polar triglycosides remain in the water phase.

Validation: Check fractions via TLC (Mobile phase: EtOAc:Formic Acid:Acetic Acid:Water

100:11:11:26). K3,7-glc will appear as a yellow/orange band under UV (365nm) after

derivatization.

Purification (Column Chromatography):

Load EtOAc fraction onto a Silica Gel column.

Elution Gradient: Chloroform → Methanol (increasing polarity).

Collect fractions eluting at ~15-20% Methanol.

Final Isolation (Preparative HPLC):
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Column: C18 Reverse-Phase (e.g., 250 x 10mm, 5µm).

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

Gradient: 10% B to 40% B over 30 mins.

Detection: 350 nm (Flavonol band).
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Figure 2: Isolation workflow optimized for flavonoid diglycosides.
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Pharmacological Relevance
For drug development professionals, K3,7-glc offers a unique profile compared to the aglycone.

Alzheimer's Disease (AD):

Mechanism: K3,7-glc inhibits the aggregation of Amyloid-beta (Aβ1-42) peptides into

neurotoxic fibrils. The bulky glucose units at C-3 and C-7 likely interfere with the beta-

sheet stacking necessary for fibril elongation.

Data: In in vitro ThT fluorescence assays, the compound shows dose-dependent inhibition

of fibrillogenesis.

Enzyme Inhibition:

Acetylcholinesterase (AChE): Acts as a reversible inhibitor, potentially increasing

acetylcholine levels in the synaptic cleft.

Metabolic Enzymes: Inhibits α-amylase and α-glucosidase, suggesting potential utility in

managing Type 2 Diabetes by modulating glucose absorption.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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